1-(2-Chloropyrimidin-4-yl)ethanol
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Description
1-(2-Chloropyrimidin-4-yl)ethanol is a pyrimidine derivative featuring a chlorine atom at the 2-position and an ethanol (-CH2CH2OH) substituent at the 4-position of the pyrimidine ring. Pyrimidine derivatives are widely explored in drug discovery due to their ability to modulate biological targets, such as kinases and enzymes .
Properties
CAS No. |
1312535-79-7 |
|---|---|
Molecular Formula |
C6H7ClN2O |
Molecular Weight |
158.58 g/mol |
IUPAC Name |
1-(2-chloropyrimidin-4-yl)ethanol |
InChI |
InChI=1S/C6H7ClN2O/c1-4(10)5-2-3-8-6(7)9-5/h2-4,10H,1H3 |
InChI Key |
MIUDYNZFUBDJPT-UHFFFAOYSA-N |
SMILES |
CC(C1=NC(=NC=C1)Cl)O |
Canonical SMILES |
CC(C1=NC(=NC=C1)Cl)O |
Origin of Product |
United States |
Comparison with Similar Compounds
Functional Group Impact
- Alcohol (-OH) vs. Ketone (-C=O): The ethanol derivative’s hydroxyl group enhances polarity and hydrogen-bonding capacity compared to the ketone analog, which may influence solubility and target binding .
- Carboxylic Acid (-COOH) : The piperidine-4-carboxylic acid derivative’s acidic group enables ionic interactions, making it suitable for protein degradation applications .
Physicochemical Properties
- Molecular Weight: Benzimidazole derivatives (230.65 g/mol) and piperidine-carboxylic acids (241.67 g/mol) have higher masses than ethanol/ketone analogs, affecting membrane permeability .
- Purity: Industrial-scale analogs like 1-(2-Chloropyrimidin-4-yl)ethanone are produced with ≥99% purity, critical for pharmaceutical applications .
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